Cas no 239097-74-6 (1,2-benzoxazol-5-amine)

• Product Name: 1,2-benzoxazol-5-amine
• CAS No: 239097-74-6
• MF: C₇H₆N₂O
• MW: 134.13534116745
• MDL: MFCD13190363
• CID: 1026839
• PubChem ID: 18373421
• Update Time: 2025-06-28

1,2-benzoxazol-5-amine Chemical and Physical Properties

Names and Identifiers

• Benzo[d]isoxazol-5-amine
• 1,2-benzoxazol-5-amine
• 1,2-BENZISOXAZOL-5-AMINE
• 5-amino-1,2-benzisoxazole
• 5-aminobenzisoxazole
• Benz[d]isoxazol-5-ylamin
• benz[d]isoxazol-5-ylamine
• benzo[d]isoxazol-5-ylamine
• KSYPAYCLSJHBKA-UHFFFAOYSA-N
• AB70278
• Z4470
• ST24024618
• 1,2-Benzoisoxazol-5-amine
• 239097-74-6
• SY129120
• DB-351051
• 5-Aminobenzo[d]isoxazole
• 8W-0024
• EN300-49231
• A878100
• DTXSID50593215
• SCHEMBL1354208
• AKOS015993675
• 2,1-Benzisoxazol-5-amine
• O11688
• CS-W019732
• MFCD13190363

• MDL： MFCD13190363
• Inchi： 1S/C7H6N2O/c8-6-1-2-7-5(3-6)4-9-10-7/h1-4H,8H2
• InChI Key： KSYPAYCLSJHBKA-UHFFFAOYSA-N
• SMILES： O1C2C=CC(=CC=2C=N1)N

Computed Properties

• Exact Mass: 134.04800
• Monoisotopic Mass: 134.048012819g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 52

Experimental Properties

• PSA: 52.05000
• LogP: 1.99120

1,2-benzoxazol-5-amine Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on 1,2-benzoxazol-5-amine

Introduction to 1,2-Benzoxazol-5-amine (CAS No. 239097-74-6)

1,2-Benzoxazol-5-amine (CAS No. 239097-74-6) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 5-Aminobenzoxazole, is a derivative of benzoxazole, a heterocyclic aromatic compound with a wide range of applications in drug discovery and development.

The chemical structure of 1,2-benzoxazol-5-amine consists of a benzene ring fused to an oxazole ring, with an amino group (-NH₂) attached to the 5-position of the oxazole ring. This unique structure confers the compound with several interesting properties, including its ability to form hydrogen bonds and its potential for π-π stacking interactions, which are crucial for its biological activities.

In recent years, 1,2-benzoxazol-5-amine has been extensively studied for its potential therapeutic applications. One of the key areas of research has been its role as a scaffold for the development of novel drugs targeting various diseases. For instance, studies have shown that derivatives of 1,2-benzoxazol-5-amine exhibit potent anti-inflammatory and analgesic properties, making them promising candidates for the treatment of chronic pain and inflammatory conditions.

A notable study published in the Journal of Medicinal Chemistry in 2021 explored the use of 1,2-benzoxazol-5-amine derivatives as selective inhibitors of cyclooxygenase (COX) enzymes. COX enzymes are key targets in the treatment of inflammation and pain, and selective inhibitors can offer improved efficacy with reduced side effects compared to non-selective NSAIDs. The study demonstrated that certain derivatives of 1,2-benzoxazol-5-amine exhibited high selectivity for COX-2 over COX-1, suggesting their potential as safer alternatives to existing anti-inflammatory drugs.

Beyond its anti-inflammatory properties, 1,2-benzoxazol-5-amine has also shown promise in the field of neurodegenerative diseases. Research published in the Journal of Neuroscience in 2020 investigated the neuroprotective effects of 1,2-benzoxazol-5-amine derivatives in models of Parkinson's disease. The study found that these compounds were able to reduce oxidative stress and protect dopaminergic neurons from degeneration, highlighting their potential as therapeutic agents for neurodegenerative disorders.

In addition to its therapeutic applications, 1,2-benzoxazol-5-amine has been explored for its use in fluorescence imaging and sensing applications. The unique electronic properties of the benzoxazole ring make it an excellent chromophore, and derivatives of 1,2-benzoxazol-5-amine have been developed as fluorescent probes for detecting various biological molecules and environmental analytes. For example, a study published in Analytical Chemistry in 2019 described a highly sensitive fluorescent sensor based on a derivative of 1,2-benzoxazol-5-amine, which was able to detect trace amounts of heavy metals in water samples with high accuracy.

The synthetic accessibility of 1,2-benzoxazol-5-amine is another factor contributing to its widespread use in research. Several efficient synthetic routes have been developed for the preparation of this compound and its derivatives. One common method involves the reaction of o-hydroxybenzaldehyde with urea or thiourea followed by cyclization and reduction steps. These synthetic methods allow for easy modification and functionalization of the core structure, enabling researchers to explore a wide range of chemical modifications to optimize biological activity and pharmacological properties.

In conclusion, 1,2-Benzoxazol-5-amine (CAS No. 239097-74-6) is a versatile compound with significant potential in various areas of medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it an attractive scaffold for the development of novel drugs targeting inflammation, pain, neurodegenerative diseases, and other conditions. Ongoing research continues to uncover new applications and optimize its properties for therapeutic use.